(2S,3R)-4-methyl-5-oxo-3-(pyridin-3-yl)morpholine-2-carboxylic acid

• IUPAC Name: (2S,3R)-4-methyl-5-oxo-3-pyridin-3-ylmorpholine-2-carboxylic acid
• InChI: InChI=1S/C11H12N2O4/c1-13-8(14)6-17-10(11(15)16)9(13)7-3-2-4-12-5-7/h2-5,9-10H,6H2,1H3,(H,15,16)/t9-,10+/m1/s1
• InChI Key: NJCRLFLFIRFVDC-ZJUUUORDSA-N
• Canonical SMILES: CN1C(C(OCC1=O)C(=O)O)C2=CN=CC=C2
• Isomeric SMILES: CN1[C@@H]([C@H](OCC1=O)C(=O)O)C2=CN=CC=C2
• Molecular Formula: C11H12N2O4
• Molecular Weight: 236.22 g/mol
• CAS No.: 1989638-11-0

Description

(2S,3R)-4-methyl-5-oxo-3-(pyridin-3-yl)morpholine-2-carboxylic acid is a useful research compound. Its molecular formula is C11H12N2O4 and its molecular weight is 236.227. The purity is usually 95%.
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Scientific Research Applications

• Catalytic Synthesis : This compound is used in the Rh(III)-catalyzed decarboxylative coupling of acrylic acids with unsaturated oxime esters. This process yields substituted pyridines efficiently and with high regioselectivity, making it relevant in organic synthesis (Neely & Rovis, 2014).

• Extraction in Biochemical Processes : Reactive extraction techniques have been developed to recover carboxylic acids like pyridine-2-carboxylic acid from dilute aqueous solutions, such as fermentation broths. This is important for the production of pharmaceuticals and nutritional supplements (Datta & Kumar, 2014).

• Synthesis of Bioactive Compounds : Organocatalytic approaches for synthesizing spiro[pyrrolidin-3,3'-oxindoles], which exhibit significant biological activities, involve this compound. These synthesis methods are valuable for medicinal chemistry and drug discovery (Chen et al., 2009).

• Pesticide Development : Certain pyridine derivatives, including those related to the subject compound, have been investigated for their insecticidal properties against pests like the cowpea aphid. This research is critical for developing new, effective insecticides (Bakhite et al., 2014).

• Antimicrobial Activities : Studies on pyridine derivatives, including pyridine-2-carboxylic acid and its derivatives, have shown promising antibacterial and antifungal activities. Such research is important for the development of new antimicrobial agents (Tamer et al., 2018).